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Compound of Interest

Compound Name: Suberylglycine

Cat. No.: B135176

Essential Safety and Handling Guide for
Suberylglycine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Suberylglycine in a laboratory setting. Given that a specific Safety Data Sheet (SDS) for
Suberylglycine is not publicly available, a cautious approach is mandated. The following
procedures are based on information from the supplier, Cayman Chemical, which states the
compound should be "considered hazardous," and on the known properties of its constituent
parts, Suberic acid and Glycine, as well as the general reactivity of acyl glycines.

Hazard Assessment and Personal Protective
Equipment (PPE)

Suberylglycine is a glycine-conjugated form of the dicarboxylic acid, suberic acid. While
Glycine is generally considered non-hazardous, Suberic acid can cause serious eye irritation.
Furthermore, the class of compounds known as acyl glycines can be reactive and potentially
toxic. Therefore, robust protective measures are essential.

Recommended Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

) Protects against dust particles
Chemical safety goggles or a ]
and potential splashes,

Eye Protection face shield worn over safety _ o
addressing the eye irritation
glasses. . .
hazard of Suberic acid.
Provides a barrier against skin
contact. Contaminated gloves
Hand Protection Nitrile gloves. should be disposed of in
accordance with laboratory
and local regulations.
Alab coat or chemical- Protects skin and personal

Body Protection ) ) o
resistant apron. clothing from contamination.

Recommended when handling
) ) A NIOSH-approved N95 or the solid compound outside of
Respiratory Protection ) )
higher-rated respirator. a fume hood to prevent

inhalation of dust particles.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe
working environment.

Step-by-Step Handling Procedure:
e Preparation and Designated Area:

o Conduct all handling of solid Suberylglycine within a certified chemical fume hood to
control dust and potential vapors.

o Ensure the designated work area is clean and uncluttered. Have a chemical spill kit readily
accessible.

o Personal Protective Equipment (PPE) Donning:

o Before handling, don all required PPE as specified in the table above.
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» Weighing and Solution Preparation:

o If weighing the solid, do so within the fume hood on a tared weigh boat.

o To prepare a solution, slowly add the solid Suberylglycine to the desired solvent in a

suitable container. Suberylglycine is slightly soluble in DMSO and methanol.[1]

o Cap the container securely before removing it from the fume hood.

e Post-Handling:

o Thoroughly wipe down the work surface in the fume hood with an appropriate cleaning

agent.

o Carefully remove and dispose of gloves as hazardous waste.

o Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of Suberylglycine and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Waste Type

Disposal Procedure

Solid Suberylglycine Waste

Collect in a clearly labeled, sealed container

designated for solid chemical waste.

Solutions of Suberylglycine

Collect in a clearly labeled, sealed container
designated for liquid chemical waste. Do not mix
with other waste streams unless compatibility is

confirmed.

Contaminated Labware (e.g., pipette tips, weigh

boats)

Dispose of in the solid chemical waste

container.

Contaminated PPE (e.g., gloves)

Dispose of in the solid chemical waste

container.
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All waste must be disposed of through your institution's hazardous waste management

program. Do not dispose of Suberylglycine down the drain.

Emergency Procedures

Emergency Situation

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Wash affected
area with soap and water for at least 15
minutes. Seek medical attention if irritation

develops.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate

medical attention.
) Do not induce vomiting. Rinse mouth with water.

Ingestion . _ . _
Seek immediate medical attention.
Evacuate the immediate area. If the spill is small
and you are trained to do so, contain the spill

Spil with an appropriate absorbent material. Wear

pi

appropriate PPE during cleanup. For large
spills, evacuate the area and contact your

institution's emergency response team.

Logical Workflow for Handling Suberylglycine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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